Cas no 2756-56-1 (Isobornyl propanoate)

Isobornyl propanoate structure
Isobornyl propanoate structure
Product Name:Isobornyl propanoate
CAS No:2756-56-1
MF:C13H22O2
MW:210.312584400177
CID:43391
PubChem ID:6432292
Update Time:2025-04-18

Isobornyl propanoate Chemical and Physical Properties

Names and Identifiers

    • Isobornyl propanoate
    • [(4R)-1,7,7-Trimethyl-5-bicyclo[2.2.1]heptanyl] propionate
    • (4,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) propanoate
    • ISOBORNYL PROPIONATE
    • 2-Bornyl propionate,exo
    • 2-Camphanyl propionate,exo
    • EINECS 220-410-5
    • FEMA No. 2163
    • Isoborneol,propionate
    • Inchi: 1S/C13H22O2/c1-5-11(14)15-10-8-9-6-7-13(10,4)12(9,2)3/h9-10H,5-8H2,1-4H3/t9?,10-,13?/m0/s1
    • InChI Key: FAFMZORPAAGQFV-QUNCOHTASA-N
    • SMILES: O(C(CC)=O)[C@H]1CC2CCC1(C)C2(C)C

Computed Properties

  • Exact Mass: 210.16200
  • Monoisotopic Mass: 210.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Colorless to yellowish liquid
  • Density: 0.971 g/mL at 25 °C(lit.)
  • Boiling Point: 102 °C16 mm Hg(lit.)
  • Flash Point: 211 °F
  • Refractive Index: 1.460-1.466
  • PSA: 26.30000
  • LogP: 3.15440
  • FEMA: 2163

Isobornyl propanoate Security Information

  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
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